2-Isopropyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6(7H)-one

• IUPAC Name: 2-propan-2-yl-4-(trifluoromethyl)-7H-pyrazolo[3,4-b]pyridin-6-one
• InChI: InChI=1S/C10H10F3N3O/c1-5(2)16-4-6-7(10(11,12)13)3-8(17)14-9(6)15-16/h3-5H,1-2H3,(H,14,15,17)
• InChI Key: CBWQCYVNOWPCIE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C2C(=CC(=O)NC2=N1)C(F)(F)F
• Molecular Formula: C10H10F3N3O
• Molecular Weight: 245.20 g/mol

Description

2-Isopropyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6(7H)-one is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound is a pyrazolopyridine derivative that has been synthesized using different methods.

Scientific Research Applications

Synthesis and Structural Insights

Research has extensively explored the synthesis methods and structural characterization of pyrazolo[3,4-b]pyridines, including compounds with similar structures to 2-Isopropyl-4-(trifluoromethyl)-2H-pyrazolo[3,4-b]pyridin-6(7H)-one. The synthesis of these compounds often involves innovative approaches to introduce substituents like trifluoromethyl groups, which significantly influence their biological and chemical properties. For example, methods have been developed for the regioselective synthesis of fluorinated pyrazolo[3,4-b]pyridine derivatives, highlighting the importance of such structures in various scientific domains (Iaroshenko et al., 2009).

Biomedical Applications

The pyrazolo[3,4-b]pyridine scaffold, akin to this compound, has been extensively studied for its potential in biomedical applications. These compounds have been evaluated for their cytotoxicity against various cancer cell lines, antimicrobial, and anti-biofilm activities, demonstrating significant potential as therapeutic agents. Notably, novel pyrazolo[3,4-b]pyridine and pyrimidine functionalized 1,2,3-triazole derivatives have been synthesized and shown promising activity in cytotoxicity screenings, indicating their potential in cancer therapy (Nagender et al., 2014).

Other Scientific Applications

Beyond biomedical research, pyrazolo[3,4-b]pyridine derivatives have found applications in other scientific fields. For instance, their utility as corrosion inhibitors for metals in acidic environments has been investigated, showcasing the versatility of these compounds in industrial applications. Ultrasound-assisted synthesis of pyrazolo[3,4-b]pyridines has been explored as potential corrosion inhibitors for mild steel, highlighting the practical implications of these compounds beyond the pharmaceutical industry (Dandia et al., 2013).